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Compound of Interest

Compound Name: Magnesium tert-butoxide

Cat. No.: B1354438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium tert-butoxide, with the chemical formula Mg(OᵗBu)₂, is an organometallic

compound widely recognized for its utility in organic synthesis.[1] It serves as a strong, non-

nucleophilic base, a characteristic attributed to the steric hindrance provided by its bulky tert-

butyl groups.[2] This structural feature is pivotal to its reactivity, affording high selectivity in

chemical transformations, particularly in deprotonation reactions where precise control is

essential.[2][3] This document provides a comprehensive overview of the chemical properties,

structure, synthesis, and applications of magnesium tert-butoxide.

Chemical Properties
Magnesium tert-butoxide is a white to off-white, hygroscopic solid that is highly sensitive to

air and moisture.[3][4] It is a flammable solid that reacts vigorously with water.[3][5] Due to its

reactivity, it must be handled and stored under a dry, inert atmosphere.[4][6] It is generally

soluble in organic solvents like ethers and toluene.[4]

Table 1: Physical and Chemical Properties of Magnesium tert-butoxide
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Property Value References

Molecular Formula C₈H₁₈MgO₂ or [(CH₃)₃CO]₂Mg [3][4][7]

Molecular Weight 170.53 g/mol [3][7]

Appearance
White to off-white or light gray

powder/solid
[3][4][8]

Boiling Point 84.6 °C at 760 mmHg [3]

Flash Point 11.7 °C [3]

Melting Point Not available [3][5]

Solubility
Soluble in ether and toluene;

Insoluble in water
[4]

Stability
Air and moisture sensitive;

Reacts violently with water
[3][5][9]

CAS Number 32149-57-8 [3][4]

Molecular Structure and Bonding
The structure of magnesium tert-butoxide is significantly influenced by its coordination

chemistry and the steric bulk of the tert-butoxide ligands.[2] It rarely exists as a simple

monomer. In the solid state and in solution, it tends to form aggregates.

Dimeric Form: X-ray diffraction studies have shown that magnesium tert-butoxide often

exists as a dimer, where two magnesium atoms are bridged by two tert-butoxide ligands. In

this arrangement, each magnesium atom typically achieves a tetrahedral coordination

geometry, often by coordinating with solvent molecules like tetrahydrofuran (THF).[2]

Oligomeric Forms: A labile equilibrium can exist between dimeric and short-chain oligomeric

forms.[2]

Cubane-like Structure: A highly inert tetrameric form with a distorted Mg₄O₄ cubane-like core

has also been noted.[2]
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The bulky tert-butyl groups play a crucial role in dictating the steric environment around the

magnesium center, which in turn influences the aggregation state and the compound's

reactivity and selectivity as a non-nucleophilic base.[2]

Dimeric Structure of Magnesium tert-butoxide
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Dimeric structure of Magnesium tert-butoxide.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy is a primary tool for characterizing the

structure of magnesium tert-butoxide in solution.[2]

¹H NMR: The proton NMR spectrum typically displays a characteristic singlet for the methyl

protons of the tert-butyl group, confirming the ligand's integrity.[2]

¹³C NMR: The carbon-13 NMR spectrum shows distinct signals for the quaternary and

methyl carbons of the tert-butoxide group. The chemical shifts can be influenced by the

solvent and the coordination environment of the magnesium atom.[2]

X-ray Diffraction is employed to determine the solid-state structure, revealing the common

dimeric and other aggregated forms of the compound.[2]
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Reactivity and Applications
Magnesium tert-butoxide is a versatile reagent in organic chemistry due to its strong basicity

and high reactivity.[7]

Strong, Non-nucleophilic Base: Its primary role is as a strong Brønsted base for the

deprotonation of weakly acidic protons, a critical step in many organic syntheses.[2][3] The

steric bulk of the tert-butyl groups prevents it from acting as a nucleophile in most cases.[2]

Catalysis: It is used as a catalyst to improve reaction rates and selectivity in various

transformations, including polymerization of cyclic esters and in the synthesis of

pharmaceuticals and agrochemicals.[2][7][9]

Synthesis of Organomagnesium Compounds: It is a key starting material for the synthesis of

other organomagnesium compounds, such as Grignard reagents, by reacting with alkyl or

aryl halides.[9]

Esterification: It reacts with alcohols to form tert-butyl esters, which are valuable in the

fragrance and flavor industries.[9]

Experimental Protocols
Several methods are employed for the synthesis of magnesium tert-butoxide. The choice of

method often depends on the desired purity and scale.

Method 1: Alkoxide Exchange (Alcoholysis)
This is a common and effective method that involves the reaction of a simpler magnesium

alkoxide, such as magnesium ethoxide, with tert-butanol.[2] The equilibrium is driven towards

the product by removing the lower-boiling alcohol byproduct (ethanol) via distillation.[2]

Detailed Protocol:

Preparation of Magnesium Ethoxide: Magnesium turnings (12g) and a catalytic amount of

mercury(II) iodide (0.5g) are added to absolute ethanol (92g) in a three-necked flask

equipped with a mechanical stirrer and a reflux condenser.[1][10]
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The mixture is heated to reflux until all the magnesium has reacted, indicated by the

cessation of hydrogen gas evolution.[1]

The resulting magnesium ethoxide is isolated, for instance by centrifugation.[1]

Alkoxide Exchange: The prepared magnesium ethoxide is suspended in a suitable solvent

like toluene.[1]

An excess of anhydrous tert-butanol is added to the suspension.[1]

The mixture is heated, and the lower-boiling ethanol is removed from the reaction mixture,

often as an azeotrope with the solvent, to drive the reaction to completion.[2]

After the removal of ethanol is complete, the remaining solvent is removed under vacuum to

yield magnesium tert-butoxide as a solid.

Method 2: Transesterification
This route involves the reaction of a magnesium alkoxide with a tert-butyl ester, such as tert-

butyl acetate.[2][10] The low-boiling ester byproduct is continuously removed by distillation to

shift the equilibrium.[2]

Detailed Protocol:

Magnesium ethoxide (prepared as in Method 1) is placed in a reaction vessel.[10]

Tert-butyl acetate, a solvent such as DMF, and a catalyst like tetrabutyl titanate are added.[1]

[10]

The mixture is heated to reflux for an extended period (e.g., 18 hours).[1]

The reaction progress is monitored, and upon completion, the byproduct (ethyl acetate) and

any unreacted tert-butyl acetate are removed by distillation.[1]

The product, magnesium tert-butoxide, is then isolated from the reaction mixture, for

example, by vacuum distillation or filtration.[1]
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Synthesis of Mg(OᵗBu)₂ via Alcoholysis

Start: Mg + EtOH
(HgI₂ catalyst)

Reflux to form
Mg(OEt)₂

Isolate Mg(OEt)₂

React Mg(OEt)₂ with
excess t-BuOH in Toluene

Azeotropic distillation
to remove EtOH

Remove solvent
under vacuum

Product: Mg(OᵗBu)₂

Click to download full resolution via product page

Workflow for Magnesium tert-butoxide Synthesis.
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Safety and Handling
Magnesium tert-butoxide is a hazardous chemical that requires careful handling.[5][6]

Hazards: It is a flammable solid and is classified as a skin and eye irritant.[5][6] Inhalation

can be harmful and may cause respiratory irritation.[6][11] It reacts violently with water and

moisture, potentially releasing flammable gases.[4][9]

Handling: Work should be conducted in a well-ventilated area, preferably in a fume hood or

glovebox.[6] Personal protective equipment, including gloves, safety goggles, and a lab coat,

is mandatory.[6][9] Avoid creating dust.[6] All sources of ignition should be eliminated.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place under an

inert atmosphere (e.g., nitrogen or argon).[4][5] It should be stored in a flammables area,

away from water, moist air, and strong oxidizing agents.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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